Cas no 1807003-50-4 (1-Bromo-3-ethyl-2-fluoro-5-nitrobenzene)

• Product Name: 1-Bromo-3-ethyl-2-fluoro-5-nitrobenzene
• CAS No: 1807003-50-4
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5038535
• Update Time: 2025-08-05

1-Bromo-3-ethyl-2-fluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-ethyl-2-fluoro-5-nitrobenzene

• Inchi： 1S/C8H7BrFNO2/c1-2-5-3-6(11(12)13)4-7(9)8(5)10/h3-4H,2H2,1H3
• InChI Key： FXZMGFFKRRCJMH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)CC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-3-ethyl-2-fluoro-5-nitrobenzene

1-Bromo-3-Ethyl-2-Fluoro-5-Nitrobenzene: A Comprehensive Overview

1-Bromo-3-Ethyl-2-Fluoro-5-Nitrobenzene, also known by its CAS number CAS No. 1807003-50-4, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique substitution pattern on the benzene ring, featuring bromine, ethyl, fluoro, and nitro groups at specific positions. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 1-Bromo-3-Ethyl-2-Fluoro-5-Nitrobenzene involves a series of carefully designed reactions, often employing multi-step strategies to achieve the desired substitution pattern. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, enhancing both yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical practices.

The structural integrity of 1-Bromo-CAS No. 1807003 is further influenced by the electronic effects of its substituents. The nitro group at position 5 acts as a strong electron-withdrawing group, significantly activating the ring towards electrophilic substitution reactions at specific positions. Conversely, the bromine and fluoro groups contribute to steric hindrance and additional electronic effects, which can be exploited in designing selective reactions. These properties make the compound an ideal substrate for exploring regioselectivity in aromatic chemistry.

In terms of applications, 1-Bromo-CAS No. 1807 has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to undergo various functional group transformations makes it a versatile building block for constructing complex molecular architectures. Recent studies have highlighted its role in synthesizing bioactive compounds with potential anti-cancer and anti-inflammatory properties.

Beyond pharmaceuticals, this compound is also employed in agrochemicals and advanced materials research. Its unique reactivity has been leveraged to develop novel pesticides and herbicides with improved efficacy and reduced environmental impact. Additionally, ongoing research explores its potential in synthesizing high-performance polymers and organic electronics.

The environmental impact of CAS No. 1807 has been a subject of recent scrutiny as industries increasingly prioritize sustainability. Studies have focused on developing eco-friendly synthesis routes and waste management strategies to minimize ecological footprint during production and application.

In conclusion, 1-Bromo-CAS No. stands as a testament to the ingenuity of modern organic chemistry, offering a wide array of possibilities across diverse scientific domains. As research continues to uncover new applications and optimize existing processes, this compound remains at the forefront of chemical innovation.